3-Amino-3-oxopropanoic acid

• IUPAC Name: 3-amino-3-oxopropanoic acid
• InChI: InChI=1S/C3H5NO3/c4-2(5)1-3(6)7/h1H2,(H2,4,5)(H,6,7)
• InChI Key: CGJMROBVSBIBKP-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)N)C(=O)O
• Molecular Formula: C3H5NO3
• DSSTOX Substance ID: DTXSID10178002
• Molecular Weight: 103.08 g/mol
• CAS RN: 2345-56-4

Description

3-Amino-3-oxopropanoic acid, also known as malonamic acid, is a compound that belongs to the class of amides. It has been shown to have natural compounds and biological properties. It is an intermediate compound in the metabolism of amino acids and proteins and is a key component of the Krebs cycle. It is involved in the synthesis of many important biological molecules, such as neurotransmitters, hormones, coenzymes, fatty acids, nucleic acids, and polysaccharides.

Synthesis Analysis

3-Amino-3-oxopropanoic acid can be synthesized by the reaction of ethylene glycol. Amino donor specificity was assayed by following a similar procedure. The amino donor substrates reacted with pyruvate as an amino acceptor.

Molecular Structure Analysis

The molecular weight of 3-Amino-3-oxopropanoic acid is 103.08. Its molecular formula is C3H5NO3. The InChI code for this compound is 1S/C3H5NO3/c4-2(5)1-3(6)7/h1H2, (H2,4,5)(H,6,7).

Physical And Chemical Properties Analysis

3-Amino-3-oxopropanoic acid is a solid at room temperature. The storage temperature for this compound is room temperature, and it should be sealed in dry conditions.

Scientific Research Applications

Drug Development

. .

Enzyme Engineering

. .

Metabolic Engineering

. .

Regulation of Energy Metabolism

. .

Amino Acid Metabolism

. .

Control of Insulin Sensitivity

. .

Protein Synthesis

. .

Neurotransmitter Release

. .

.

Safety and Hazards

The safety information available indicates that 3-Amino-3-oxopropanoic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

Ethyl 2-amino-4-methyl-thiophene-3-carboxylate, (27.0 mmol, 5.0 g), was heated in diethyl malonate (25 ml) at 180° C. for 3 hrs, and the formed ethanol was allowed to distil off. The oil bath temperature was lowered and diethyl malonate was distilled off at reduced pressure to give the intermediate malonic amide, 2-(2-ethoxycarbonyl-acetylamino)-4-methyl-thiophene-3-carboxylic acid ethyl ester, as an oil that slowly crystallized upon standing (7.7 g, 95%). The malonic amide was dissolved in N,N-dimethylacetamide, (DMA, 40 ml), and sodium hydride (NaH 80%, 2.0 equiv. 54 mmol, 1.62 g) was added. The mixture was heated at 60° C. for 1 h. After cooling and addition of water (300 ml), the product was precipitated by addition of concentrated hydrochloric acid (HCl) to pH 1.5. The precipitate was collected by filtration and recrystallized from methyl isobutyl ketone giving 6,7-dihydro-4-hydroxy-3-methyl-6-oxo-thieno[2,3-b]pyridine-5-carboxylic acid ethyl ester (3.8 g, 56%). The carboxylic acid ethyl ester, (11.9 mmol, 3.02 g), was dissolved in DMA (40 ml) and NaH (2.1 equiv., 25 mmol, 750 mg) was added. The mixture was heated to 40° C. for 10 min. Thereafter it was cooled to 10° C. and dimethyl sulphate (1.2 equiv., 14.3 mmol, 1.37 ml) was added. The mixture was stirred at ambient temperature for 1 h and then cooled on an ice bath. Water (200 ml) was added and the mixture was acidified with 5 M HCl to pH 1.5. The precipitate was collected and recrystallized from toluene/heptane giving the title compound (2.4 g, 75%).